Cas no 1643563-23-8 (3-Bromo-6-cyanopyridine-d3)
3-Bromo-6-cyanopyridine-d3 structure
Product Name:3-Bromo-6-cyanopyridine-d3
CAS No:1643563-23-8
MF:C6H3BrN2
MW:186.023905038834
CID:6810544
PubChem ID:133553967
Update Time:2025-03-06
3-Bromo-6-cyanopyridine-d3 Chemical and Physical Properties
Names and Identifiers
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- 1643563-23-8
- 3-Bromo-6-cyanopyridine-d3
- CS-19969
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- Inchi: 1S/C6H3BrN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H/i1D,2D,4D
- InChI Key: DMSHUVBQFSNBBL-KYKRLZBASA-N
- SMILES: BrC1=C([2H])N=C(C#N)C([2H])=C1[2H]
Computed Properties
- Exact Mass: 184.96679Da
- Monoisotopic Mass: 184.96679Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 36.7Ų
3-Bromo-6-cyanopyridine-d3 Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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